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Compound of Interest

Compound Name: Benzyl phenyl ether

Cat. No.: B1265543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties and safety data

for benzyl phenyl ether. The information is presented to support research, development, and

safety assessments involving this compound. All quantitative data is summarized in structured

tables for ease of reference, and detailed methodologies for key experimental procedures are

provided.

Physical Properties
Benzyl phenyl ether is a solid at room temperature, appearing as white to light brown-orange

chunks or powder.[1][2][3] Its key physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₃H₁₂O [4][5]

Molecular Weight 184.23 g/mol [4][5]

Melting Point 39-41 °C [1][6][7]

Boiling Point 286-287 °C [2][6][7]

Density 1.057 g/cm³ [1][5]

Flash Point 110.8 °C - 113 °C (closed cup) [1][2]

Solubility Insoluble in water [6][7]

Appearance
White to light brown-orange

chunks or powder
[1][2][3]

Safety Data
The safety profile of benzyl phenyl ether is characterized by its potential for irritation to the

skin, eyes, and respiratory system.[4][8] The following tables summarize the GHS hazard

classifications and precautionary statements.

GHS Hazard Classification
Hazard Class Category

Hazard
Statement

Pictogram Signal Word

Skin Irritation 2
H315: Causes

skin irritation
alt text Warning

Eye Irritation 2A

H319: Causes

serious eye

irritation

alt text Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

alt text Warning
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Data sourced from PubChem and commercial supplier safety data sheets.[4][9][10]

GHS Precautionary Statements
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[9]

P264 Wash skin thoroughly after handling.[10]

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[10]

P302 + P352 IF ON SKIN: Wash with plenty of water.[10]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[9]

P319 Get medical help if you feel unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[10]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[10]

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Data sourced from ECHA C&L Inventory and supplier safety data sheets.[4]
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Experimental Protocols
The following are detailed methodologies for determining the key physical and safety properties

of chemical substances like benzyl phenyl ether.

Physical Property Determination
3.1.1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined by heating a small sample in

a capillary tube.

Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube, sealed

at one end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a rate of 10-20 °C per minute initially.

As the melting point is approached, the heating rate is reduced to 1-2 °C per minute.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the last solid particle disappears (completion of melting) are recorded as the melting

point range.[11][12][13]

3.1.2. Boiling Point Determination (Micro Method)

For small quantities of liquid, the boiling point can be determined using a micro-boiling point

apparatus.

Apparatus: Thiele tube or other heating bath, small test tube, capillary tube (sealed at one

end), thermometer.

Procedure:
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A few drops of the liquid are placed in the small test tube.

A capillary tube, with its sealed end uppermost, is placed inside the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube.

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[14][15][16]

3.1.3. Flash Point Determination (Pensky-Martens Closed Cup)

The flash point is determined using a closed-cup tester to simulate a closed environment.

Apparatus: Pensky-Martens closed-cup tester.

Standard: ASTM D93.[17][18]

Procedure:

The test cup is filled with the sample to the specified level.

The lid is placed on the cup, and the apparatus is heated at a slow, constant rate.

A test flame is periodically applied to the vapor space in the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite.

Safety Data Determination
3.2.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

This test evaluates the potential of a substance to cause skin irritation.
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Guideline: OECD Test Guideline 439.[2][19]

Procedure:

A reconstructed human epidermis (RhE) model, which mimics the properties of the upper

layers of human skin, is used.

The test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period, the substance is removed, and the tissue is incubated.

Cell viability is measured using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (typically 50%) indicates that the

substance is an irritant.[20]

3.2.2. Acute Eye Irritation/Corrosion Test

This in vivo test assesses the potential of a substance to cause eye irritation or corrosion.

Guideline: OECD Test Guideline 405.[21][22]

Procedure:

A single dose of the test substance is applied to one eye of an experimental animal

(typically a rabbit). The other eye serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.[1]

The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.

The reversibility of the ocular effects is also observed over a period of up to 21 days.[22]

Logical Relationship of Properties and Safety
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The physical properties of a substance like benzyl phenyl ether are intrinsically linked to its

safety profile and handling requirements. The following diagram illustrates these relationships.

Physical Properties

Safety Considerations & Handling

Melting Point (39-41 °C)

Handling Procedures
(Avoid dust generation, Use in ventilated area)

Solid nature requires careful handling

Boiling Point (286-287 °C)Flash Point (113 °C)

Fire Safety
(Store away from ignition sources)

Combustible solid

Appearance (Solid/Powder)

Respiratory Irritation (H335)

Powder form increases inhalation risk

Solubility (Insoluble in Water)

Skin Irritation (H315)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Requires protective gloves

Eye Irritation (H319)

Requires eye protection Requires respiratory protection Necessitates good ventilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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